7-{thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-thieno[3,2-d]pyrimidin-4-yl-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C12H11N5O2S/c18-10-12(16-11(19)15-10)2-3-17(5-12)9-8-7(1-4-20-8)13-6-14-9/h1,4,6H,2-3,5H2,(H2,15,16,18,19)
• InChI Key: OAEOFNTYWICVGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=NC=NC4=C3SC=C4
• Molecular Formula: C12H11N5O2S
• Molecular Weight: 289.32 g/mol
• CAS No.: 2640892-89-1

Description

7-{Thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a structurally complex heterocyclic compound featuring a spiro[4.4]nonane core fused with a thieno[3,2-d]pyrimidine moiety. The thienopyrimidine group, a bioisostere of purine bases, is known for its role in kinase inhibition and antimicrobial activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-{thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione typically involves multi-step organic reactions. One common approach starts with the preparation of the thieno[3,2-d]pyrimidine core. This can be achieved by cyclization of 3-amino-thiophene-2-carboxylate derivatives using reagents such as formic acid or triethyl orthoformate . The resulting thieno[3,2-d]pyrimidine intermediate is then subjected to further functionalization to introduce the spiro-fused triazaspiro[4.4]nonane ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors for efficient heat and mass transfer, as well as the development of greener reaction conditions using less hazardous solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

7-{Thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, facilitated by reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactivities and the development of novel synthetic methodologies.

Biology and Medicine

In biological and medicinal research, 7-{thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione has shown potential as a pharmacophore for the development of new drugs. Its ability to interact with various biological targets makes it a candidate for the treatment of diseases such as cancer, bacterial infections, and inflammatory conditions .

Industry

In industry, this compound can be used in the development of new materials with specific electronic or optical properties. Its incorporation into polymers or other materials could lead to advancements in fields such as electronics and photonics.

Mechanism of Action

The mechanism of action of 7-{thieno[3,2-d]pyrimidin-4-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound’s structure allows it to fit into the active sites of enzymes or bind to receptors, thereby modulating their activity. This interaction can lead to the inhibition or activation of biological pathways, resulting in therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Spirocyclic Analogs

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Biological Activities/Properties	References
7-Benzyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Benzyl at position 7	245.28	Building block for drug discovery; no direct activity reported
3-Methyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Methyl at position 3	169.18	Preclinical studies; discontinued due to unspecified reasons
3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Isopropyl at position 3	191.23	Experimental compound; no published bioactivity
7-Arenesulfonyl-3-arylmethyl derivatives	Sulfonyl/aryl groups at positions 7/3	Variable	Antifungal and antibacterial activity

Key Observations :

• Substitution at positions 3 and 7 significantly alters physicochemical properties and bioactivity.

Thienopyrimidine-Containing Derivatives

• Pyrido[4',3':4,5]thieno[2,3-d]pyrimidines: These analogs, synthesized via cyclization of thiourea intermediates, exhibit anti-infectious activity (e.g., antimalarial and cerebral ischemia therapies) . Their mechanism involves targeting fungal enzymes like cellobiose dehydrogenase (−5.19 kcal/mol binding energy) and inflammatory proteins such as TNF-α (−8.56 kcal/mol) .
• Thiazolo[3,2-b]-1,2,4-triazinone Nucleus: Replacing thienopyrimidine with this nucleus resulted in >60% structural overlay similarity, suggesting comparable target engagement but distinct pharmacokinetics (e.g., altered solubility) .

Bicyclic Diones

• 9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione: This compound shares a bicyclic dione core with the target molecule but lacks the triazaspiro ring. It exhibits high corneal permeability and potent binding to fungal virulence enzymes (e.g., cellobiose dehydrogenase, −5.19 kcal/mol) and human TNF-α (−8.56 kcal/mol) . Its inhibition constants (156–356 μM) suggest moderate potency, which the target compound may surpass due to additional hydrogen-bonding sites from the triazaspiro moiety .

Pharmacokinetic and Toxicity Considerations

• Lipinski’s Rule Compliance: Many spirocyclic analogs (e.g., 7-benzyl derivative) have molecular weights <500 Da but may violate logP or hydrogen-bonding criteria due to bulky substituents . The target compound’s thienopyrimidine group likely increases molecular weight, necessitating careful optimization for oral bioavailability.
• Toxicity: Analogs like 3-methyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione were discontinued in preclinical stages, possibly due to off-target effects or metabolic instability .